N,N'-Bis(3-(ethylamino)propyl)-1,8-octanediamine

• CAS RN: 122560-21-8
• Molecular Formula: C18H42N4
• Molecular Weight: 314.6 g/mol
• IUPAC Name: N,N'-bis[3-(ethylamino)propyl]octane-1,8-diamine
• InChI: InChI=1S/C18H42N4/c1-3-19-15-11-17-21-13-9-7-5-6-8-10-14-22-18-12-16-20-4-2/h19-22H,3-18H2,1-2H3
• InChI Key: GFBIZPHYEIUDRZ-UHFFFAOYSA-N
• SMILES: CCNCCCNCCCCCCCCNCCCNCC
• synonyms: BEPO-3; N,N'-bis(3-(ethylamino)propyl)-1,8-octanediamine

Description

N,N'-Bis(3-(ethylamino)propyl)-1,8-octanediamine, commonly known as 'Jeffamine ED-2003', is a chemical compound used in various scientific research applications. It is a member of the Jeffamine family of polyetheramines, which are widely used in the fields of polymer chemistry, materials science, and biochemistry.

Mechanism Of Action

The mechanism of action of N,N'-Bis(3-(ethylamino)propyl)-1,8-octanediamine is not fully understood. However, it is believed to crosslink with other molecules through its amine groups, forming stable covalent bonds. This crosslinking ability makes it useful in various applications where the formation of stable bonds is required.

Biochemical And Physiological Effects

N,N'-Bis(3-(ethylamino)propyl)-1,8-octanediamine has not been extensively studied for its biochemical and physiological effects. However, it is generally considered to be non-toxic and non-irritating to the skin and eyes. It has also been shown to have low acute toxicity in animal studies.

Advantages And Limitations For Lab Experiments

One of the main advantages of N,N'-Bis(3-(ethylamino)propyl)-1,8-octanediamine is its ability to crosslink with other molecules, forming stable covalent bonds. This makes it useful in various applications where the formation of stable bonds is required. However, its use is limited by its high cost and the limited availability of high-purity samples.

Future Directions

There are several future directions for the research and development of N,N'-Bis(3-(ethylamino)propyl)-1,8-octanediamine. One potential area of research is the development of new synthesis methods that are more cost-effective and scalable. Another area of research is the modification of the compound to enhance its properties, such as its crosslinking ability or its solubility in different solvents. Finally, there is a need for more extensive studies on the biochemical and physiological effects of the compound to fully understand its potential applications.

Synthesis Methods

The synthesis of N,N'-Bis(3-(ethylamino)propyl)-1,8-octanediamine involves the reaction of 1,8-octanediamine with 3-chloropropylamine in the presence of a solvent such as toluene or xylene. The resulting product is then treated with ethylenediamine to produce the final compound. This method yields a high-purity product with excellent reproducibility.

Scientific Research Applications

N,N'-Bis(3-(ethylamino)propyl)-1,8-octanediamine has a wide range of scientific research applications. It is commonly used as a crosslinking agent in the synthesis of polyurethane foams, coatings, and adhesives. It is also used as a curing agent in epoxy resins and as a modifier in polymeric materials. In biochemistry, it is used as a reagent for the modification of proteins and nucleic acids.